Cas no 62040-01-1 (1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-[(1-methylpropyl)amino]-)

• Product name: 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-[(1-methylpropyl)amino]-
• CAS No: 62040-01-1
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 459909
• PubChem ID: 21494302

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-[(1-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-[(1-methylpropyl)amino]-
• 6-(butan-2-ylamino)-2H-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• 62040-01-1
• AKOS015626221
• 6-[(Butan-2-yl)amino][1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
• DTXSID30614871
• SCHEMBL11849351

• Inchi： InChI=1S/C9H13N5O/c1-3-6(2)10-7-4-5-8-11-12-9(15)14(8)13-7/h4-6H,3H2,1-2H3,(H,10,13)(H,12,15)
• InChI Key： NLRZNCGJHHSLCK-UHFFFAOYSA-N
• SMILES： CCC(C)NC1=NN2C(=NNC2=O)C=C1

Computed Properties

• Exact Mass: 207.11219
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 69.09